molecular formula C11H12N2O4 B2649252 1-(4-Nitrophenyl)pyrrolidine-2-carboxylic acid CAS No. 122092-18-6; 1301738-56-6

1-(4-Nitrophenyl)pyrrolidine-2-carboxylic acid

Cat. No. B2649252
M. Wt: 236.227
InChI Key: RKUGUORNGRELOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Nitrophenyl)pyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H12N2O4 and its molecular weight is 236.227. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Nitrophenyl)pyrrolidine-2-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Nitrophenyl)pyrrolidine-2-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

122092-18-6; 1301738-56-6

Product Name

1-(4-Nitrophenyl)pyrrolidine-2-carboxylic acid

Molecular Formula

C11H12N2O4

Molecular Weight

236.227

IUPAC Name

1-(4-nitrophenyl)pyrrolidine-2-carboxylic acid

InChI

InChI=1S/C11H12N2O4/c14-11(15)10-2-1-7-12(10)8-3-5-9(6-4-8)13(16)17/h3-6,10H,1-2,7H2,(H,14,15)

InChI Key

RKUGUORNGRELOH-UHFFFAOYSA-N

SMILES

C1CC(N(C1)C2=CC=C(C=C2)[N+](=O)[O-])C(=O)O

solubility

not available

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-chloro-4-nitrobenzene (3 g, 19 mmol), L-proline (2.19 g, 19.0 mmol) and triethylamine (10.6 ml, 76 mmol) were dissolved in DMSO (15 ml) then heated at 90° C. for 24 hr. The reaction mixture was concentrated under reduced pressure, the residue treated with water and extracted with dichloromethane. The organic layer was washed with brine, dried and evaporated to a residue. Purification by column chromatography using dichloromethane/methanol (97:3) gave 1-(4-nitro-phenyl)-pyrrolidine-2-carboxylic acid (0.9 g, 20%).
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
2.19 g
Type
reactant
Reaction Step One
Quantity
10.6 mL
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step Two

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